Cas no 1268126-53-9 ((6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)METHANOL)

• Product Name: (6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)METHANOL
• CAS No: 1268126-53-9
• MF: C₁₁H₁₃FO
• MW: 180.218726873398
• MDL: MFCD19369856
• CID: 5216950
• Update Time: 2025-09-28

(6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)METHANOL Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-1,2,3,4-tetrahydro-2-naphthalenemethanol (ACI)
• 2-Naphthalenemethanol, 6-fluoro-1,2,3,4-tetrahydro- (ACI)
• (6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)METHANOL

• MDL： MFCD19369856
• Inchi： 1S/C11H13FO/c12-11-4-3-9-5-8(7-13)1-2-10(9)6-11/h3-4,6,8,13H,1-2,5,7H2
• InChI Key： WADVUJKYKZDQGG-UHFFFAOYSA-N
• SMILES： FC1C=C2CCC(CC2=CC=1)CO

Additional information on (6-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-2-YL)METHANOL

Chemical Profile of (6-Fluoro-1,2,3,4-Tetrahydronaphthalen-2-yl)Methanol (CAS No. 1268126-53-9)

(6-Fluoro-1,2,3,4-Tetrahydronaphthalen-2-yl)Methanol, identified by the CAS number 1268126-53-9, is a fluorinated tetrahydronaphthalene derivative with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetralin derivatives, which are known for their versatile structures and reactivity. The presence of a fluorine atom at the 6-position of the tetrahydronaphthalene ring introduces unique electronic and steric properties, making it an interesting target for synthetic and medicinal chemistry research.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. (6-Fluoro-1,2,3,4-Tetrahydronaphthalen-2-yl)Methanol has been explored as a potential intermediate in the synthesis of complex molecules with bioactive properties. Its structure allows for further functionalization at the methanol group or the tetrahydronaphthalene ring, enabling the creation of derivatives with diverse biological activities.

The synthesis of this compound typically involves a multi-step process that includes Friedel-Crafts alkylation or acylation followed by reduction and substitution reactions. The introduction of the fluorine atom is often achieved through nucleophilic aromatic substitution or directed metallation strategies. Researchers have optimized these methods to improve yield and purity, ensuring that the compound meets high-quality standards for downstream applications.

In terms of physical properties, (6-Fluoro-1,2,3,4-Tetrahydronaphthalen-2-yl)Methanol is a white crystalline solid with a melting point in the range of 70–75°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical transformations. The compound exhibits moderate lipophilicity due to the presence of the aromatic ring and the fluorine substituent, which is advantageous for its use in drug delivery systems.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have provided insights into its frontier molecular orbitals and reactivity patterns. These studies have revealed that the fluorine atom significantly influences the electron distribution in the molecule, enhancing its electrophilic character at specific positions on the aromatic ring.

The application of (6-Fluoro-1,2,3,4-Tetrahydronaphthalen-2-Yl)Methanol extends beyond pharmaceuticals into materials science. It has been investigated as a precursor for polymeric materials with tailored electronic properties. For instance, its use in synthesizing fluorene-based polymers has shown promise in organic electronics due to its ability to modulate charge transport characteristics.

In environmental chemistry, researchers have examined the biodegradation pathways of this compound under various conditions. Studies indicate that it undergoes microbial degradation through oxidative mechanisms, with intermediates being identified using advanced spectroscopic techniques such as LCMS and NMR. Understanding its environmental fate is crucial for assessing its safety profile and ensuring sustainable chemical practices.

The integration of green chemistry principles into the synthesis and application of (6-FUORO-TETRAHYDRONAPHTHALENYL)METHANOL has been a focal point in recent research. Efforts have been made to develop eco-friendly synthetic routes that minimize waste generation and energy consumption. For example, catalytic hydrogenation using palladium catalysts has been optimized to achieve higher yields while reducing solvent usage.

In conclusion, (6-FUORO-TETRAHYDRONAPHTHALENYL)METHANOL (CAS No. 1268126–53–9) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an essential building block in modern chemical synthesis. Continued research into its properties and applications will undoubtedly unlock new opportunities for innovation in both academic and industrial settings.